Cas no 89211-38-1 (5-sulfopentanoic acid)

• Product Name: 5-sulfopentanoic acid
• CAS No: 89211-38-1
• MF: C₅H₁₀O₅S
• MW: 182.194900989532
• MDL: MFCD20640967
• CID: 4664095
• PubChem ID: 15986686
• Update Time: 2025-10-29

5-sulfopentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-sulfo-
• 5-sulfopentanoic acid

• MDL： MFCD20640967
• Inchi： 1S/C5H10O5S/c6-5(7)3-1-2-4-11(8,9)10/h1-4H2,(H,6,7)(H,8,9,10)
• InChI Key： WMAZPKZPRMNATL-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCS(O)(=O)=O

Additional information on 5-sulfopentanoic acid

5-Sulfopentanoic Acid: A Comprehensive Overview

5-Sulfopentanoic acid, also known as CAS No. 89211-38-1, is a versatile organic compound with significant applications in various fields of science and technology. This compound, characterized by its sulfonic acid group attached to a pentanoic acid backbone, has garnered attention due to its unique chemical properties and potential for innovative uses. Recent advancements in chemical synthesis and materials science have further highlighted its importance in modern research.

The molecular structure of 5-sulfopentanoic acid consists of a five-carbon chain with a sulfonic acid group (-SO3H) at the fifth position. This arrangement imparts the compound with strong acidic properties, making it highly reactive in various chemical environments. The sulfonic acid group also contributes to its water solubility, which is advantageous for applications in aqueous systems. Researchers have recently explored the use of this compound in developing novel materials for energy storage and catalysis.

One of the most promising areas of research involving 5-sulfopentanoic acid is its application in the synthesis of advanced polymers. Scientists have discovered that incorporating this compound into polymer networks can significantly enhance their mechanical and thermal properties. For instance, studies published in 2023 demonstrate how 5-sulfopentanoic acid-based polymers exhibit improved durability under high-temperature conditions, making them ideal for use in aerospace and automotive industries.

In addition to polymer science, 5-sulfopentanoic acid has found applications in the field of biochemistry. Researchers have utilized this compound as a precursor for synthesizing biocompatible materials, which are essential for medical devices and drug delivery systems. Recent breakthroughs include the development of biodegradable scaffolds using 5-sulfopentanoic acid, which show potential for tissue engineering applications.

The synthesis of 5-sulfopentanoic acid has also been optimized through innovative chemical processes. Traditionally, the compound was synthesized via multi-step reactions involving sulfonation and oxidation. However, recent advancements have introduced more efficient methods, such as one-pot synthesis techniques that reduce production time and costs. These improvements have made 5-sulfopentanoic acid more accessible for large-scale industrial applications.

Another notable area of research is the use of 5-sulfopentanoic acid in environmental chemistry. Scientists have explored its role in remediation processes, particularly in removing heavy metals from contaminated water sources. Studies indicate that the compound's ability to form stable complexes with metal ions makes it a viable candidate for water treatment technologies.

The versatility of CAS No. 89211-38-1 extends to its application in pharmaceuticals as well. Researchers are investigating its potential as a building block for developing new drug molecules. Its unique chemical structure allows for easy functionalization, enabling the creation of compounds with specific biological activities. Recent findings suggest that derivatives of 5-sulfopentanoic acid may exhibit anti-inflammatory and antioxidant properties, opening new avenues in drug discovery.

In conclusion, 5-sulfopentanoic acid, or CAS No. 89211-38-1, is a multifaceted compound with a wide range of applications across various scientific disciplines. From polymer science to environmental chemistry and pharmaceuticals, its unique properties continue to drive innovative research and development. As advancements in synthetic methods and material science progress, the potential for new applications of this compound remains vast and exciting.